Cas no 1375000-42-2 ((4-aminonorbornan-1-yl)methanol)

• Product Name: (4-aminonorbornan-1-yl)methanol
• CAS No: 1375000-42-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4592163
• Update Time: 2025-06-08

(4-aminonorbornan-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-AMINOBICYCLO[2.2.1]HEPTAN-1-YL)METHANOL
• Bicyclo[2.2.1]heptane-1-methanol, 4-amino-
• (4-aminonorbornan-1-yl)methanol

• Inchi： 1S/C8H15NO/c9-8-3-1-7(5-8,6-10)2-4-8/h10H,1-6,9H2
• InChI Key： QUYZHMCGAIUVBQ-UHFFFAOYSA-N
• SMILES： C12(CO)CC(N)(CC1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (4-aminonorbornan-1-yl)methanol

Chemical Profile of (4-aminonorbornan-1-yl)methanol (CAS No. 1375000-42-2)

(4-aminonorbornan-1-yl)methanol, identified by its CAS number 1375000-42-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of norbornane derivatives, which are known for their unique structural properties and versatility in synthetic applications. The presence of an amine functional group at the 4-position of the norbornane skeleton enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of (4-aminonorbornan-1-yl)methanol consists of a bicyclic system with a nitrogen-containing side chain. This configuration imparts both rigidity and flexibility to the molecule, allowing it to adopt multiple conformations that can influence its interactions with biological targets. The compound's methanol moiety at the 1-position further extends its utility as a precursor in various chemical transformations, including nucleophilic substitutions and condensation reactions.

In recent years, (4-aminonorbornan-1-yl)methanol has been explored as a building block in the development of novel pharmaceutical agents. Its ability to serve as a chiral center or a pharmacophore has made it particularly interesting for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potential activity against various therapeutic targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The compound's unique chemical properties have also found applications in materials science, particularly in the development of polymers and coatings. The norbornane core provides excellent thermal stability and mechanical strength, while the amine group allows for further functionalization through cross-linking reactions. These attributes make (4-aminonorbornan-1-yl)methanol a promising candidate for creating advanced materials with tailored properties for industrial use.

Recent studies have highlighted the compound's role in catalytic processes. The amine functionality can act as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This capability is particularly valuable in synthetic organic chemistry, where efficient bond-forming reactions are essential for constructing complex molecular architectures. Additionally, the stability of the norbornane ring ensures that the compound remains intact during harsh reaction conditions, making it a reliable reagent in multi-step syntheses.

The pharmaceutical industry has shown particular interest in exploring (4-aminonorbornan-1-yl)methanol for its potential as an intermediate in drug development. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility and bioavailability. Researchers are currently investigating its derivatives as candidates for treating neurological disorders, where precise molecular interactions are critical for therapeutic efficacy. The compound's ability to cross the blood-brain barrier has been a focal point of several ongoing studies.

In conclusion, (4-aminonorbornan-1-yl)methanol (CAS No. 1375000-42-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers aiming to develop innovative solutions. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving advancements in both academic research and industrial applications.